Cas no 2227909-75-1 ((1S)-2-amino-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol
• CAS No: 2227909-75-1
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6324049
• PubChem ID: 165783342
• Update Time: 2025-05-20

(1S)-2-amino-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol
• 2227909-75-1
• EN300-1804393

• Inchi： 1S/C9H19NO/c1-8(2)7(6(11)5-10)9(8,3)4/h6-7,11H,5,10H2,1-4H3/t6-/m1/s1
• InChI Key： KPRIJANDIOHBCD-ZCFIWIBFSA-N
• SMILES： O[C@H](CN)C1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-2-amino-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol

Comprehensive Overview of (1S)-2-amino-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol (CAS No. 2227909-75-1)

The compound (1S)-2-amino-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol (CAS No. 2227909-75-1) is a chiral amino alcohol with a unique tetramethylcyclopropyl backbone. Its stereospecific structure, particularly the (1S) configuration, makes it a valuable intermediate in pharmaceutical synthesis and asymmetric catalysis. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, particularly for targeting central nervous system (CNS) disorders and metabolic diseases. The 2,2,3,3-tetramethylcyclopropyl moiety enhances its lipophilicity, which is critical for blood-brain barrier penetration—a hot topic in neurotherapeutic development.

In recent years, the demand for chiral building blocks like (1S)-2-amino-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol has surged, driven by advancements in precision medicine and biocatalysis. This compound’s amino alcohol functionality allows it to serve as a ligand in asymmetric synthesis, a field gaining traction due to its eco-friendly and cost-efficient benefits. Searches for "chiral auxiliaries in drug synthesis" or "cyclopropyl-based pharmaceuticals" reflect growing curiosity about its role in modern organic chemistry. Its CAS No. 2227909-75-1 is frequently queried in databases like SciFinder and Reaxys, underscoring its industrial relevance.

The synthesis of (1S)-2-amino-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol often involves enantioselective reduction or kinetic resolution techniques, aligning with the trend toward green chemistry. Its stability under physiological conditions makes it a candidate for prodrug design, another trending topic in pharmacokinetics. Discussions on platforms like PubMed and Google Scholar highlight its potential in addressing drug delivery challenges, particularly for neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

From a commercial perspective, suppliers of CAS No. 2227909-75-1 emphasize its high purity (>98%) and compliance with Good Manufacturing Practices (GMP), catering to the stringent requirements of clinical trials. The compound’s patent landscape is also evolving, with filings related to small-molecule therapeutics and enzyme inhibitors. This aligns with frequent search queries like "amino alcohol applications in medicine" or "tetramethylcyclopropyl derivatives."

In summary, (1S)-2-amino-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol (CAS No. 2227909-75-1) represents a nexus of innovation in medicinal chemistry and catalysis. Its structural uniqueness and functional versatility position it as a key player in next-generation therapeutic agents and sustainable chemical processes. As research continues, this compound is poised to address critical gaps in drug development and material science.